2-[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[(5-cyclopropyl-4-propyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H17N5OS2/c1-2-6-18-11(9-3-4-9)16-17-13(18)21-8-10(19)15-12-14-5-7-20-12/h5,7,9H,2-4,6,8H2,1H3,(H,14,15,19)
• InChI Key: NWYRXAHHRUZDSK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1SCC(=O)NC2=NC=CS2)C3CC3
• Molecular Formula: C13H17N5OS2
• Molecular Weight: 323.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions that lead to the formation of the desired product with specific structural features. For instance, the reduction of related triazole-thiazole compounds, such as 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine, has been achieved using reducing agents like NaBH4, highlighting the synthetic pathways that could be relevant for synthesizing the compound of interest (Ye Jiao et al., 2015).

Molecular Structure Analysis

Crystal structure determination through techniques such as single-crystal X-ray diffraction is pivotal in understanding the molecular geometry and electronic structure of compounds. The structure of closely related compounds has been elucidated, revealing intricate details about their molecular frameworks and intermolecular interactions, which are crucial for assessing the molecular structure of our compound of interest (Ye Jiao et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving triazole and thiazole derivatives are diverse and can lead to a variety of products with different biological and chemical properties. The synthesis of derivatives and their reactions with other chemical entities can illuminate the reactivity patterns and functional group compatibility of 2-[(5-Cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylacetamide (G. Turan-Zitouni et al., 2005).

Physical Properties Analysis

The physical properties of a compound, including melting point, boiling point, solubility, and crystal structure, are determined by its molecular structure. For example, the determination of crystal systems, space groups, and cell dimensions provides insights into the solid-state structure and packing of molecules, which are essential for understanding the physical properties of our compound (Ye Jiao et al., 2015).

Chemical Properties Analysis

The chemical properties of triazole and thiazole derivatives, including acidity, basicity, reactivity towards electrophiles and nucleophiles, and stability under various conditions, are closely related to their molecular structure and functional groups. Studies on related compounds can shed light on the reactivity and stability of this compound, providing a basis for predicting its behavior in chemical reactions (V. O. Filimonov et al., 2017).

Scientific Research Applications

Green Ultrasound Synthesis and Antibacterial Evaluation

2-[(5-cyclopropyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3-thiazol-2-ylacetamide, similar to other 1,2,3-triazole derivatives, has been utilized in green chemistry approaches. Notably, the ultrasound-assisted synthesis of such compounds significantly reduces reaction times and increases yield efficiency. These compounds, including various 1,2,3-triazoles, have shown promising antimicrobial activities against a range of gram-positive, gram-negative bacteria, and fungal strains, highlighting their potential in addressing antibiotic resistance issues (Rezki, 2016).

Insecticidal Applications

Compounds in the 1,2,3-triazole class, akin to the chemical structure , have been synthesized and assessed for insecticidal properties. They have shown effectiveness against pests like the cotton leafworm, Spodoptera littoralis. This suggests potential applications in agricultural pest control, providing an alternative to traditional pesticides (Fadda et al., 2017).

Anticancer Potential

Similar triazole and thiazole derivatives have been explored for their antitumor activities. Research indicates that these compounds can exhibit inhibitory effects on various cancer cell lines, including renal, leukemia, colon, breast cancer, and melanoma. This underscores the potential of such compounds in developing new anticancer therapies (Lesyk et al., 2007).

Surface Active Agents

The incorporation of heterocyclic structures, similar to this compound, in nonionic surfactants has been researched. These compounds have shown improved surfactant properties, which could be beneficial in various industrial applications, including detergents and emulsifiers (El-Sayed & Ahmed, 2016).

Antimicrobial and Antifungal Effects

Research has demonstrated the effectiveness of certain thiazole and triazole derivatives as antimicrobial and antifungal agents. These compounds, similar in structure to the one , have been effective against a range of pathogens, including foodborne bacteria and various Candida species, suggesting their potential use in pharmaceuticals and as preservatives (Cankiliç & Yurttaş, 2017).